3-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-4-one
Description
The trifluoromethyl group is a functional group that has the formula -CF3 . It is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom with a fluorine atom . Compounds with this group are a subclass of the organofluorines .
Molecular Structure Analysis
The molecular structure of a compound with a trifluoromethyl group would include a carbon atom bonded to three fluorine atoms and the rest of the molecule . The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine .
Chemical Reactions Analysis
Trifluoromethyl-substituted compounds are often strong acids, such as trifluoromethanesulfonic acid and trifluoroacetic acid . Conversely, the trifluoromethyl group lowers the basicity of compounds like trifluoroethanol .
Mechanism of Action
The mechanism of action of a compound with a trifluoromethyl group would depend on the specific compound and its intended use. For example, some drugs containing trifluoromethyl groups include efavirenz (Sustiva), an HIV reverse transcriptase inhibitor; fluoxetine (Prozac), an antidepressant; and celecoxib (Celebrex), a nonsteroidal anti-inflammatory drug .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-4-one involves the condensation of 3,4-dihydro-2H-pyran-4-one with trifluoroacetic anhydride in the presence of a catalyst to form the desired product.", "Starting Materials": [ "3,4-dihydro-2H-pyran-4-one", "Trifluoroacetic anhydride", "Catalyst" ], "Reaction": [ "Add 3,4-dihydro-2H-pyran-4-one and trifluoroacetic anhydride to a reaction flask", "Add a catalyst such as p-toluenesulfonic acid or trifluoromethanesulfonic acid to the reaction mixture", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent such as ethyl acetate", "Purify the product by recrystallization or column chromatography" ] } | |
CAS No. |
2041791-75-5 |
Molecular Formula |
C10H7F3O2 |
Molecular Weight |
216.2 |
Purity |
95 |
Origin of Product |
United States |
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